ETHYL (2Z)-2-{[5-(2,5-DICHLOROPHENYL)FURAN-2-YL]METHYLIDENE}-7-METHYL-5-(4-METHYLPHENYL)-3-OXO-2H,3H,5H-[1,3]THIAZOLO[3,2-A]PYRIMIDINE-6-CARBOXYLATE

• IUPAC Name: ethyl (2Z)-2-[[5-(2,5-dichlorophenyl)furan-2-yl]methylidene]-7-methyl-5-(4-methylphenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C28H22Cl2N2O4S/c1-4-35-27(34)24-16(3)31-28-32(25(24)17-7-5-15(2)6-8-17)26(33)23(37-28)14-19-10-12-22(36-19)20-13-18(29)9-11-21(20)30/h5-14,25H,4H2,1-3H3/b23-14-
• InChI Key: KMRNXRGSNZUOAL-UCQKPKSFSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)C)C(=O)C(=CC4=CC=C(O4)C5=C(C=CC(=C5)Cl)Cl)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)C)C(=O)/C(=C/C4=CC=C(O4)C5=C(C=CC(=C5)Cl)Cl)/S2)C
• Molecular Formula: C28H22Cl2N2O4S
• Molecular Weight: 553.5 g/mol

Description

The compound “ethyl 2-{[5-(2,5-dichlorophenyl)-2-furyl]methylene}-7-methyl-5-(4-methylphenyl)-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is a derivative of thiazolo[3,2-a]pyrimidine. Thiazolo[3,2-a]pyrimidines are known for their high antitumor, antibacterial, and anti-inflammatory activities. They are considered promising scaffolds for the design of new medicines, including anticancer drugs.

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. The most widely known method is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks, particularly halogen-containing ones such as α-bromo ketones.

Molecular Structure Analysis

The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, which is extremely necessary to optimize the interaction between the ligand and the biological target. The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets.

Chemical Reactions Analysis

The reaction mechanism involved in the synthesis of thiazolo[3,2-a]pyrimidines involves the nucleophilic attack of the sulfur atom on the electrophilic cationic center with the formation of an intermediate product, which undergoes [3,3]-Claisen rearrangement.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the retrieved papers, thiazolo[3,2-a]pyrimidines, in general, are known for their high antitumor, antibacterial, and anti-inflammatory activities. They are considered promising scaffolds for the design of new medicines, including anticancer drugs.

Future Directions

Thiazolo[3,2-a]pyrimidines, including this compound, are considered promising scaffolds for the design of new medicines, especially anticancer drugs. Future research could focus on further exploring the biological activities of these compounds and developing more efficient synthesis methods.